1-Bromo-2-fluoroethane
Overview
Description
1-Bromo-2-fluoroethane is a colorless liquid with a pungent odor at room temperature . Its molecular formula is C2H4BrF .
Synthesis Analysis
The bulk synthesis of 1-bromo-2-fluoroethane can be achieved by reacting hydrogen bromide (HBr) and vinyl fluoride in the presence of an O2 catalyst in the liquid phase . More specifically, vinyl fluoride, hydrogen bromide, and an O2 catalyst are dissolved in methylene chloride and mixed to form 1-bromo-2-fluoroethane .Molecular Structure Analysis
The molecular structure of 1-Bromo-2-fluoroethane consists of two carbon atoms, one bromine atom, one fluorine atom, and four hydrogen atoms .Physical And Chemical Properties Analysis
1-Bromo-2-fluoroethane has a molecular weight of 126.96 g/mol . It has a density of 1.6±0.1 g/cm³, a boiling point of 69.3±8.0 °C at 760 mmHg, and a vapor pressure of 146.8±0.1 mmHg at 25°C . It also has an enthalpy of vaporization of 29.8±3.0 kJ/mol and a flash point of -1.1±0.0 °C .Scientific Research Applications
Automated Synthesis of Fluoroethylated Compounds
Scientific Field
This application falls under the field of Radiopharmaceutical Chemistry .
Summary of the Application
1-Bromo-2-fluoroethane has been utilized in the efficient synthesis of 2-bromo-1-[^18F]fluoroethane . This compound is significant in the automated preparation of ^18F-fluoroethylated compounds, including radiopharmaceuticals .
Methods of Application
The precursor 1,2-dibromoethane was reacted with the [18F]fluoride/Kryptofix2.2.2./carbonate-complex in acetonitrile at 70°C for 3 minutes . The crude reaction mixture was diluted with water, loaded on a LiChrolute@EN-cartridge, eluted with acetonitrile, and passed through an Alumina@B-cartridge .
Results or Outcomes
This method was easily integrated into an automated system for the routine synthesis of ^18F-fluoroalkylated radiopharmaceuticals .
Fire Extinguisher Agent
Scientific Field
This application falls under the field of Fire Safety and Prevention .
Summary of the Application
1-Bromo-2-fluoroethane, also known as Halon 1201, was once widely used in fire extinguishers due to its ability to effectively extinguish flames by interrupting the combustion process .
Methods of Application
The bromine-containing fluorocarbons, including 1-Bromo-2-fluoroethane, were used in fire extinguishers .
Results or Outcomes
However, its production and use were phased out due to its contribution to ozone depletion.
Solvent in Chemical Reactions
Scientific Field
This application falls under the field of Organic Chemistry .
Summary of the Application
1-Bromo-2-fluoroethane is used as a solvent in various chemical reactions . Its unique properties make it suitable for promoting certain types of reactions .
Methods of Application
In these applications, 1-Bromo-2-fluoroethane is used as the solvent for a significant portion of the reaction . An O2 catalyst is used to promote the reaction .
Results or Outcomes
Satisfactory yields of the desired product are obtained even when 1-Bromo-2-fluoroethane is used as a solvent .
Mass Spectrometry Studies
Scientific Field
This application falls under the field of Analytical Chemistry .
Summary of the Application
1-Bromo-2-fluoroethane has been studied using mass spectrometry, a technique used to identify and quantify molecules in a sample .
Methods of Application
The mass spectrum of 1-Bromo-2-fluoroethane was obtained using electron ionization .
Results or Outcomes
The mass spectrum provides valuable information about the molecular structure of 1-Bromo-2-fluoroethane .
Thermophysical Studies
Scientific Field
This application falls under the field of Physical Chemistry .
Summary of the Application
1-Bromo-2-fluoroethane has been studied for its thermophysical properties . These studies provide valuable data for various applications, including process design and fundamental research .
Methods of Application
The thermophysical properties of 1-Bromo-2-fluoroethane are determined using various experimental techniques .
Results or Outcomes
The data obtained from these studies contribute to the understanding of the behavior of 1-Bromo-2-fluoroethane under different conditions .
properties
IUPAC Name |
1-bromo-2-fluoroethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4BrF/c3-1-2-4/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTLAIKFGRHDNQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6073233 |
Source
|
| Record name | 2-Bromofluoroethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6073233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow liquid; [MSDSonline] |
Source
|
| Record name | 1-Bromo-2-fluoroethane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2849 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
71-72 °C at 760 mm Hg |
Source
|
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6788 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in alcohol, ether |
Source
|
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6788 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.7044 at 25 °C/4 °C |
Source
|
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6788 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
1-Bromo-2-fluoroethane | |
CAS RN |
762-49-2 |
Source
|
| Record name | Ethane, 1-bromo-2-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=762-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-2-fluoroethane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000762492 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172603 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Bromofluoroethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6073233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-2-fluoroethane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.000 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9B15FC1III | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 1-BROMO-2-FLUOROETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6788 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
